Cas no 138907-82-1 (1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid)

138907-82-1 structure
Product name:1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid
1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid
- AKOS010813792
- 1-(3-FLUOROPHENYL)PYRAZOLE-4-CARBOXYLIC ACID
- KS-6878
- BMRRLHHPLUQWMN-UHFFFAOYSA-N
- Z825723020
- EN300-6479192
- 138907-82-1
- SCHEMBL4796959
- F84256
- 1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLICACID
-
- MDL: MFCD14690577
- Inchi: InChI=1S/C10H7FN2O2/c11-8-2-1-3-9(4-8)13-6-7(5-12-13)10(14)15/h1-6H,(H,14,15)
- InChI Key: BMRRLHHPLUQWMN-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)N2C=C(C=N2)C(=O)O)F
Computed Properties
- Exact Mass: 206.04915563g/mol
- Monoisotopic Mass: 206.04915563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
- XLogP3: 1.5
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Boiling Point: 383.3±22.0 °C at 760 mmHg
- Flash Point: 196.3±28.7 °C
1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6479192-0.5g |
1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
138907-82-1 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
Enamine | EN300-6479192-5.0g |
1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
138907-82-1 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 | |
Enamine | EN300-6479192-0.25g |
1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
138907-82-1 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
Chemenu | CM317817-1g |
1-(3-Fluorophenyl)-1H-pyrazole-4-carboxylic acid |
138907-82-1 | 95% | 1g |
$411 | 2023-02-02 | |
1PlusChem | 1P01EKQL-100mg |
1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
138907-82-1 | 95% | 100mg |
$120.00 | 2024-06-21 | |
Aaron | AR01EKYX-1g |
1-(3-Fluorophenyl)-1H-pyrazole-4-carboxylic acid |
138907-82-1 | 98% | 1g |
$217.00 | 2025-02-10 | |
A2B Chem LLC | AX58877-100mg |
1-(3-Fluorophenyl)-1H-pyrazole-4-carboxylic acid |
138907-82-1 | 95% | 100mg |
$48.00 | 2024-04-20 | |
Enamine | EN300-6479192-2.5g |
1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
138907-82-1 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
Fluorochem | 070563-1g |
1-(3-Fluorophenyl)-1H-pyrazole-4-carboxylic acid |
138907-82-1 | 1g |
£305.00 | 2022-03-01 | ||
Aaron | AR01EKYX-100mg |
1-(3-Fluorophenyl)-1H-pyrazole-4-carboxylic acid |
138907-82-1 | 98% | 100mg |
$55.00 | 2025-02-10 |
1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid Related Literature
-
Qiong Zheng J. Mater. Chem. A, 2017,5, 10928-10935
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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3. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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Stefania F. Musolino,Zhipeng Pei,Liting Bi,Gino A. DiLabio,Jeremy E. Wulff Chem. Sci., 2021,12, 12138-12148
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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